Cas no 771555-86-3 (Propanedinitrile, (3,3,3-trifluoro-2-oxopropyl)- (9CI))

• Product Name: Propanedinitrile, (3,3,3-trifluoro-2-oxopropyl)- (9CI)
• CAS No: 771555-86-3
• MF: C₆H₃F₃N₂O
• MW: 176.096031427383
• CID: 983231
• PubChem ID: 45120173
• Update Time: 2025-04-20

Propanedinitrile, (3,3,3-trifluoro-2-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (3,3,3-trifluoro-2-oxopropyl)- (9CI)
• Propanedinitrile,(3,3,3-trifluoro-2-oxopropyl)-(9ci)
• 771555-86-3

• Inchi： 1S/C6H3F3N2O/c7-6(8,9)5(12)1-4(2-10)3-11/h4H,1H2
• InChI Key： CLELRPWZRJIHEK-UHFFFAOYSA-N
• SMILES： FC(C(CC(C#N)C#N)=O)(F)F

Computed Properties

• Exact Mass: 176.01974721g/mol
• Monoisotopic Mass: 176.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.6Ų